Cas no 1391239-19-2 (tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate
• CAS No: 1391239-19-2
• MF: C₁₃H₁₉BrN₂O₃
• MW: 331.205562829971
• CID: 5962477
• PubChem ID: 165783294
• Update Time: 2025-06-08

tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-bromo-6-hydroxyphenyl)ethyl]carbamate
• 1391239-19-2
• EN300-1881449

• Inchi： 1S/C13H19BrN2O3/c1-13(2,3)19-12(18)16-7-9(15)11-8(14)5-4-6-10(11)17/h4-6,9,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： GDNDJEHTWKEULR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CNC(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 330.05791g/mol
• Monoisotopic Mass: 330.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate (CAS No. 1391239-19-2)

Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate, with the CAS number 1391239-19-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and biochemical research. The structural features of this molecule, particularly the presence of a tert-butyl group and an amino-substituted ethyl chain, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including condensation, bromination, and hydroxylation, which are critical in establishing the desired functional groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate is its potential role in medicinal chemistry. The combination of a brominated aromatic ring and a hydroxyl group in its structure suggests that it may exhibit inhibitory effects on various enzymatic pathways. Recent studies have highlighted the importance of such structural motifs in the development of novel therapeutic agents. For instance, compounds with similar scaffolds have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties.

Recent research has demonstrated that the tert-butyl group in Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate enhances the metabolic stability of the molecule, making it a promising candidate for further pharmacological exploration. This stability is crucial for drug candidates that require prolonged circulation in the bloodstream to achieve therapeutic efficacy. Additionally, the presence of an amino group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

In vitro studies have begun to uncover the biological potential of Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate. Initial experiments suggest that it may interact with target proteins involved in cell signaling pathways, potentially leading to therapeutic benefits. For example, its ability to modulate the activity of kinases and phosphatases has been observed in preliminary assays. These findings align with current trends in drug discovery, where small molecules are designed to selectively interact with disease-related proteins.

The role of brominated aromatic compounds in medicinal chemistry cannot be overstated. The bromine atom in Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate serves as a key pharmacophore, influencing both its reactivity and biological activity. Bromine substitution often enhances binding affinity and metabolic stability, making such compounds attractive for drug development. Moreover, the hydroxyl group adjacent to the bromine atom introduces polarity and hydrogen bonding capabilities, further enhancing interactions with biological targets.

The development of novel carbamates like Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate is supported by advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will behave in biological systems before conducting costly wet-lab experiments. By simulating interactions between the molecule and target proteins, scientists can optimize its design for maximum efficacy and minimal side effects.

As interest in precision medicine grows, compounds like Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate are becoming increasingly important. Their unique structural features make them suitable for targeting specific disease mechanisms at a molecular level. This approach holds promise for treating complex conditions such as cancer and neurodegenerative disorders, where traditional therapies often fall short.

The future prospects of Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate are exciting and multifaceted. Ongoing research aims to explore its potential as an intermediate in synthesizing more complex drug molecules. Additionally, clinical trials may be initiated to evaluate its safety and efficacy in human subjects. As our understanding of biochemical pathways continues to expand, compounds like this one will play a crucial role in developing innovative treatments.

In conclusion, Tert-butyl N-2-amino-2-(2-bromo-6-hydroxyphenyl)ethylcarbamate (CAS No. 1391239-19-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in drug discovery efforts. With continued research and development, this compound has the potential to contribute to breakthroughs in treating various diseases and improving patient outcomes.